Cas no 88218-66-0 (2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-)
88218-66-0 structure
Product Name:2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-
CAS No:88218-66-0
MF:C17H20O3
MW:272.338905334473
CID:640937
PubChem ID:71409944
Update Time:2025-04-19
2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)- Chemical and Physical Properties
Names and Identifiers
-
- (3,7-dimethyl-8-oxoocta-2,6-dienyl) benzoate
- 2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-
- DTXSID10829648
- 88218-66-0
- 3,7-Dimethyl-8-oxoocta-2,6-dien-1-yl benzoate
-
- Inchi: 1S/C17H20O3/c1-14(7-6-8-15(2)13-18)11-12-20-17(19)16-9-4-3-5-10-16/h3-5,8-11,13H,6-7,12H2,1-2H3
- InChI Key: OSLSLDHLNOCJQN-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)CC=C(C)CCC=C(C=O)C
Computed Properties
- Exact Mass: 272.14124450g/mol
- Monoisotopic Mass: 272.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 3.8
- Topological Polar Surface Area: 43.4Ų
2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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